Acetic acid 2-propionylphenyl ester
Overview
Description
Propyphenazone was first synthesized in 1924 by Friedrich Stolz and is a derivative of pyrazolone. It is a colorless crystalline powder that is soluble in water and ethanol. Propyphenazone is used as an analgesic, antipyretic, and anti-inflammatory agent. It works by inhibiting the production of prostaglandins, which are responsible for pain and inflammation.
Mechanism of Action
Propyphenazone works by inhibiting the production of prostaglandins, which are responsible for pain and inflammation. It does this by inhibiting the enzyme cyclooxygenase (COX), which is involved in the production of prostaglandins. Inhibition of COX leads to a decrease in prostaglandin production, which results in a reduction in pain and inflammation.
Biochemical and Physiological Effects:
Propyphenazone has been shown to have a number of biochemical and physiological effects. It has been shown to reduce fever by acting on the hypothalamus, which is responsible for regulating body temperature. In addition, propyphenazone has been shown to have anti-inflammatory effects by reducing the production of cytokines, which are involved in the inflammatory response.
Advantages and Limitations for Lab Experiments
One advantage of using propyphenazone in lab experiments is its well-established mechanism of action. It is also readily available and relatively inexpensive. However, one limitation is that it can have side effects, such as gastrointestinal upset and allergic reactions, which can affect the outcome of experiments.
Future Directions
There are several future directions for research on propyphenazone. One area of research could be to explore its potential use in treating other inflammatory conditions, such as asthma and inflammatory bowel disease. Another area of research could be to investigate the use of propyphenazone in combination with other drugs to enhance their analgesic effects.
In conclusion, propyphenazone is a non-steroidal anti-inflammatory drug that is commonly used to treat pain and inflammation. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of propyphenazone in treating a variety of inflammatory conditions.
Scientific Research Applications
Propyphenazone has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in treating pain associated with arthritis, menstrual cramps, and headaches. In addition, propyphenazone has been used in combination with other drugs to enhance their analgesic effects.
properties
IUPAC Name |
(2-propanoylphenyl) acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O3/c1-3-10(13)9-6-4-5-7-11(9)14-8(2)12/h4-7H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXKWSMMVGMDHCX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=CC=CC=C1OC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80472140 |
Source
|
| Record name | Acetic acid 2-propionylphenyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80472140 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
97139-82-7 |
Source
|
| Record name | Acetic acid 2-propionylphenyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80472140 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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